Cas no 226398-50-1 (tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate
• CAS No: 226398-50-1
• MF: C₁₆H₂₂FNO₄S
• MW: 343.413587093353
• CID: 244813
• PubChem ID: 11024351
• Update Time: 2025-06-14

tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylicacid, 4-[(4-fluorophenyl)sulfonyl]-, 1,1-dimethylethyl ester
• 4-(4-FLUORO-BENZENESULFONYL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 4-(4-fluorophenyl)sulfonylpiperidine-1-carboxylate
• 1-tert-Butoxycarbonyl-4-(4-fluorophenylsulfonyl)piperidine
• N-BOC-4-[(4-fluorophenyl)sulfonyl]piperidine
• SCHEMBL4777810
• N-BOC 4-(4-fluorophenylsulfonyl)piperidine
• tert-Butyl 4-(4-fluoro-benzenesulfonyl)-piperidine-1-carboxylate
• DTXSID70452350
• tert-Butyl4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate
• E89186
• tert-Butyl 4-(4-fluorobenzene-1-sulfonyl)piperidine-1-carboxylate
• 4-(4-FLUORO-BENZENESULFONYL)-PIPERIDINE-1-CARBOXYLICACIDTERT-BUTYLESTER
• AKOS015940644
• FT-0741556
• QQEOFGKCYHRZIQ-UHFFFAOYSA-N
• 226398-50-1
• TERT-BUTYL 4-(4-FLUOROBENZENESULFONYL)PIPERIDINE-1-CARBOXYLATE

• MDL： MFCD06657077
• Inchi： 1S/C16H22FNO4S/c1-16(2,3)22-15(19)18-10-8-14(9-11-18)23(20,21)13-6-4-12(17)5-7-13/h4-7,14H,8-11H2,1-3H3
• InChI Key： QQEOFGKCYHRZIQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 343.12546
• Monoisotopic Mass: 343.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.243
• Melting Point: 167-169 ºC
• PSA: 63.68

Additional information on tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate (CAS No. 226398-50-1)

tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate (CAS No. 226398-50-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in drug discovery. Its unique structure, featuring a 4-fluorophenylsulfonyl group and a tert-butyl carboxylate moiety, makes it valuable for designing bioactive molecules targeting neurological and inflammatory pathways.

The growing interest in sulfonamide-based compounds has propelled research into derivatives like tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate. Recent studies highlight its role in modulating enzyme activity, particularly in the context of kinase inhibition, a hot topic in oncology and metabolic disorder research. Researchers are also exploring its potential as a protease-activated receptor (PAR) antagonist, aligning with the demand for novel anti-inflammatory agents.

From a synthetic chemistry perspective, this compound exemplifies the importance of protecting group strategies. The tert-butyloxycarbonyl (Boc) group ensures stability during multi-step reactions, a technique frequently discussed in peptide synthesis forums. Its fluorinated aromatic component enhances metabolic resistance, addressing the pharmaceutical industry’s focus on improving drug half-life—a recurring theme in ADME (Absorption, Distribution, Metabolism, Excretion) optimization queries.

Analytical characterization of CAS No. 226398-50-1 typically involves NMR spectroscopy and high-resolution mass spectrometry (HRMS), techniques central to modern structural elucidation. The compound’s crystalline properties have also sparked discussions in X-ray diffraction communities, particularly regarding supramolecular interactions influenced by the 4-fluorophenyl substituent.

In the context of green chemistry, researchers are investigating solvent-free methods to synthesize such piperidine scaffolds, responding to environmental concerns. This aligns with frequent searches for eco-friendly synthetic routes in academic and industrial settings. Additionally, the compound’s low toxicity profile (as per preliminary assays) makes it a candidate for further preclinical evaluation—a key phrase in drug development circles.

The commercial availability of tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate through specialty chemical suppliers underscores its relevance. Suppliers often highlight its use in high-throughput screening libraries, catering to the booming drug repurposing trend. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its utility in fragment-based drug design, a popular subject in medicinal chemistry webinars.

Future directions for this compound may involve computational modeling studies to predict its binding affinities, a topic dominating AI-driven drug discovery conversations. As the scientific community prioritizes structure-activity relationship (SAR) analyses, derivatives of CAS No. 226398-50-1 could contribute to next-generation small-molecule therapeutics—addressing frequent queries about “piperidine drugs in clinical trials.”

In summary, tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate represents a versatile building block at the intersection of synthetic chemistry and biomedical innovation. Its applications span from catalysis research to targeted drug delivery systems, reflecting the compound’s adaptability to evolving scientific challenges.